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Compound of Interest

Compound Name: 2-Methylthio-ATP
CAS No.: 100020-57-3
Cat. No.: B1664558
Get Quote

Introduction & Pharmacological Profile

2-Methylthio-ATP (2-MeSATP) is a structural analogue of ATP characterized by the
substitution of a methylthio group at the C-2 position of the adenine ring. This modification
confers two critical experimental advantages: enhanced metabolic stability against ecto-
nucleotidases and altered receptor selectivity.

Unlike ATP, which is rapidly hydrolyzed to ADP and Adenosine (complicating data interpretation
due to breakdown product activity), 2-MeSATP is significantly more resistant to hydrolysis.[1]
Pharmacologically, it acts as a potent agonist for mammalian P2Y1, P2Y12, and P2Y13 G-
protein coupled receptors (GPCRs) and the P2X1 ionotropic receptor.[1] It is generally less
potent or inactive at P2X7 receptors compared to BzATP.

Why Use 2-MeSATP?

e P2Y1 Selectivity: It is the agonist of choice for distinguishing P2Y1-mediated slow responses
from fast P2X currents in mixed populations (e.qg., platelets, neurons).[1]
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 Kinetic Probing: Its high potency allows for the characterization of receptor desensitization
kinetics without the rapid signal decay caused by ligand degradation.

Chemical Handling & Stability (The Foundation)

The "thio" group in 2-MeSATP introduces a specific susceptibility to oxidation, distinct from the
hydrolysis risks of standard ATP. Improper handling leads to the formation of sulfoxides, which
possess drastically reduced potency.

Storage & Preparation Protocol

Parameter Specification Rationale (Causality)

Maximum stability in solid

State Lyophilized Sodium Salt
form.
_ ] Moisture catalyzes hydrolysis;
Storage (Solid) -20°C (Desiccated) o
heat accelerates oxidation.[1]
Nuclease-free Water or TE Acidic pH accelerates
Solvent o
Buffer (pH 7.5) glycosidic bond cleavage.

Higher concentrations are
Stock Conc. 10 mM - 100 mM more stable than dilute

working solutions.

Critical: Freeze-thaw cycles
Aliquoting Single-use (e.g., 50 pL) cause rapid oxidation of the
methylthio group.

Dilute stocks degrade <5%
Working Sol. Prepare Fresh Daily over 8 hours on ice; >20% at
RT over 24h.[1]
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Critical Warning: Do not use phosphate buffers (PBS) for long-term stock storage if Magnesium

is present, as this can precipitate phosphates.[1] Store stocks in water/TE at -20°C.

Experimental Setup: The Perfusion System

The method of application dictates the quality of data. 2-MeSATP activates receptors with

vastly different kinetics.

e For P2X1 (lon Channel): Activation and desensitization occur in milliseconds.[2][3] Standard
gravity perfusion is too slow and will result in a "smeared" current where the peak is missed.

e For P2Y (GPCR): Signaling occurs over seconds to minutes. Gravity perfusion is acceptable.

Diagram 1: Decision Logic for Perfusion Setup
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Experimental Goal

Target Receptor?

P2X1 / lonotropic P2Y1, P2Y12 / Metabotropic
(Fast Kinetics) (Slow Kinetics)

Desensitizes rapidly -protein latency

Requirement: Requirement:
< 20ms Exchange Time 100-500ms Exchange Time
Piezo-driven Theta Tube Gravity Fed
or Dynaflow Resolve Multi-barrel System

Click to download full resolution via product page

Caption: Selection of perfusion hardware based on receptor kinetics. P2X1 requires
piezoelectric actuation to resolve peak currents before desensitization occurs.

Protocol A: Recording Fast P2X Currents

Obijective: To resolve transient inward currents mediated by P2X1 receptors without
desensitization artifacts.

Internal Solution (Pipette)

e CsCl-based: 140 mM CsCl, 10 mM EGTA, 10 mM HEPES, pH 7.2.[1]

o Why CsCI? Blocks Potassium channels to isolate the cationic P2X current.
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o Why High EGTA? P2X receptors are highly Calcium-permeable. High buffering prevents
Ca2+-dependent inactivation or secondary activation of Ca2+-activated chloride channels.

Step-by-Step Procedure

Patching: Establish whole-cell configuration and clamp at -60 mV.
Baseline: Allow 2 minutes for dialysis.

Priming: Load the piezo-actuated theta glass with 10 uM 2-MeSATP in one barrel and Wash
Buffer in the other.

Application:
o Trigger a 50 ms to 100 ms pulse.

o Note: P2X1 desensitizes almost completely within 100-300 ms. Long applications are
unnecessary and promote run-down.

Washout: Immediately revert to Wash Buffer.
Recovery: Wait minimum 2-5 minutes between pulses.

o Validation: If the second pulse is <90% of the first, increase the inter-pulse interval. P2X1
recovery from desensitization is notoriously slow.

Protocol B: Recording P2Y G-Protein Coupled
Responses

Objective: To measure K+ channel modulation (e.g., GIRK) or Ca2+ release activated by
P2Y1/P2Y12.[1]

Internal Solution (Pipette) - CRITICAL MODIFICATION

K-Gluconate based: 130 mM K-Gluconate, 5 mM KCI, 10 mM HEPES, 0.5 mM EGTA, 0.3
mM GTP.[1]
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o Why GTP? P2Y receptors require hydrolyzable GTP to activate the G-protein alpha
subunit. Omitting GTP will cause the signal to wash out within minutes.

o Why Low EGTA? If measuring Ca2+-dependent currents (like SK channels), high EGTA
will chelate the signal.

Step-by-Step Procedure

o Patching: Establish whole-cell configuration.

Dialysis: Wait 3-5 minutes. This is critical to allow GTP to diffuse into the cytosol.

Application:
o Apply 1 uM 2-MeSATP via gravity perfusion (Y-tube or manifold).
o Duration: 5 - 10 seconds.

Observation:

o Look for a delayed onset (latency > 200ms) compared to P2X.

o P2Y1 activation often inhibits M-currents (Kv7) or activates SK channels via IP3-mediated
Ca2+ release.

Validation: Apply MRS2179 (10 uM), a specific P2Y1 antagonist.[1] If the signal is blocked, it
confirms P2Y1 specificity.[1]

Diagram 2: P2Y1 Signaling Pathway & Validation

P2Y1 Receptor N Hydrolyzes Binds IP3R Endoplasmic Release Intracellular
Blocks (GPCR) PLC-beta S22 172 Reticulum Ca2+ Release
MRS2179
(Inhibitor)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC26431/
https://pmc.ncbi.nlm.nih.gov/articles/PMC26431/
https://www.benchchem.com/product/b1664558/docs?utm_src=pdf-body-img#application-note-protocol-for-using-2-methylthio-atp-in-patch-clamp-electrophysiology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: 2-MeSATP induced P2Y1 signaling cascade. Validation of this pathway is achieved
using the selective antagonist MRS2179.

Data Analysis & Troubleshooting
Potency Comparison Table

P2Y1 Potency P2X1 Potency Stability
Compound .

(PEC50) (PEC50) (Hydrolysis)
2-MeSATP 8.0 - 8.5 (High) 7.5 - 8.0 (High) High

5.0-6.0 Low (Rapid
ATP ) 6.5 - 7.0 (Moderate)

(Low/Inactive) breakdown)
BzATP < 5.0 (Low) 8.5 (Very High) Moderate

Troubleshooting Guide

» Signal Run-down (P2X):

o Cause: Insufficient recovery time between pulses.

o Fix: Increase interval to 3-5 minutes. P2X1 enters a long-lived desensitized state.
* No Response (P2Y):

o Cause: Lack of GTP in internal solution or pipette tip clogging.

o Fix: Add 0.3 mM GTP; ensure fresh stock of 2-MeSATP (oxidation check).
» Baseline Drift:

o Cause: Oxidation of 2-MeSATP leading to breakdown products acting on adenosine
receptors.

o Fix: Use a fresh aliquot.[4][5] Add an Adenosine Receptor antagonist (e.g., CGS 15943) to
the bath to isolate P2 effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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